Cas no 1049369-11-0 (N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide)

• Product Name: N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide
• CAS No: 1049369-11-0
• MF: C₂₁H₂₆FN₃O
• MW: 355.449048519135
• CID: 6534737
• PubChem ID: 42266645
• Update Time: 2025-07-25

N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide
• VU0639914-1
• N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-3,4-dimethylbenzamide
• 1049369-11-0
• F5264-0284
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-3,4-dimethylbenzamide
• AKOS024504160

• Inchi： 1S/C21H26FN3O/c1-16-3-4-18(15-17(16)2)21(26)23-9-10-24-11-13-25(14-12-24)20-7-5-19(22)6-8-20/h3-8,15H,9-14H2,1-2H3,(H,23,26)
• InChI Key： HOAZTAAOVNZEDZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CCNC(C2C=CC(C)=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 355.20599062g/mol
• Monoisotopic Mass: 355.20599062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.6Ų

Additional information on N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide

Introduction to N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide (CAS No. 1049369-11-0)

N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential therapeutic applications. This compound, identified by the CAS number 1049369-11-0, has garnered attention due to its structural features and its role in the development of novel pharmacological agents. The presence of a 4-fluorophenyl group and a piperazine moiety in its molecular framework suggests its utility in modulating various biological pathways, particularly those involving neurotransmitter systems.

The compound's structure consists of an amide linkage connecting a benzene ring substituted with two methyl groups at the 3 and 4 positions, to an ethyl chain terminated by a piperazine ring. The 4-fluorophenyl group is a key feature, as fluorine atoms are frequently incorporated into pharmaceutical molecules to enhance metabolic stability, binding affinity, and overall pharmacological activity. The piperazine moiety is well-known for its role in central nervous system (CNS) drugs, often serving as a scaffold for compounds targeting serotonin receptors, dopamine pathways, and other neurotransmitter systems.

In recent years, there has been growing interest in the development of drugs that modulate neurotransmitter activity for the treatment of neurological and psychiatric disorders. N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide has been investigated for its potential as a precursor or intermediate in the synthesis of compounds that interact with serotonin (5-HT) receptors. Specifically, the combination of the 4-fluorophenyl group and the piperazine ring may contribute to selective binding to certain serotonin receptor subtypes, such as 5-HT1A or 5-HT2A receptors, which are implicated in conditions like depression, anxiety disorders, and cognitive dysfunction.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing drug-like properties such as lipophilicity and binding affinity. The incorporation of a 4-fluorophenyl group into N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide likely contributes to its ability to interact effectively with biological targets. This feature is particularly relevant in the context of developing CNS-active drugs, where precise targeting is essential to minimize side effects and maximize therapeutic efficacy.

The benzamide portion of the molecule provides another layer of structural complexity that can influence its pharmacokinetic profile. Amides are commonly found in pharmaceuticals due to their stability and ability to form hydrogen bonds with biological targets. The specific substitution pattern on the benzene ring (dimethyl at positions 3 and 4) may further refine the compound's interactions with biological receptors, potentially enhancing selectivity or reducing off-target effects.

Research into N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide has also explored its potential as a tool compound for studying neurotransmitter systems. By modulating serotonin receptor activity, this compound could provide insights into the mechanisms underlying various neurological disorders. For instance, its ability to selectively bind to specific serotonin receptor subtypes might help researchers understand the roles these receptors play in conditions such as depression or anxiety.

The ethyl chain linking the piperazine moiety to the benzamide group is another critical structural element. This chain can influence solubility, bioavailability, and metabolic stability. In drug design, optimizing this linker region is often crucial for achieving desired pharmacokinetic properties. The current configuration in N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide may represent an optimized balance between these factors, making it a valuable candidate for further development.

The compound's potential applications extend beyond CNS disorders. Its structural features suggest it could be useful in developing treatments for other conditions involving neurotransmitter dysregulation. For example, modulation of dopamine pathways could make it relevant for disorders such as Parkinson's disease or schizophrenia. Additionally, its interaction with serotonin receptors might have implications for inflammatory processes or immune responses, areas where serotonin plays a significant role.

In summary, N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethylbenzamide (CAS No. 1049369-11-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—including the 4-fluorophenyl group and piperazine moiety—make it a promising candidate for developing novel therapeutics targeting neurological and psychiatric disorders. Ongoing research continues to explore its pharmacological properties and applications in drug discovery.